N-(3-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazine-1-carbonyl)phenyl)acetamide

• IUPAC Name: N-[3-[4-(1,1-dioxothian-4-yl)piperazine-1-carbonyl]phenyl]acetamide
• InChI: InChI=1S/C18H25N3O4S/c1-14(22)19-16-4-2-3-15(13-16)18(23)21-9-7-20(8-10-21)17-5-11-26(24,25)12-6-17/h2-4,13,17H,5-12H2,1H3,(H,19,22)
• InChI Key: BGRIFGDRKPYRHA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)N2CCN(CC2)C3CCS(=O)(=O)CC3
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

The compound N-(3-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazine-1-carbonyl)phenyl)acetamide is a chemical entity that appears to be related to a class of compounds that exhibit pharmacological activities. Although the specific compound is not directly mentioned in the provided papers, the papers do discuss similar compounds with piperazine moieties and acetamide groups, which are known to interact with various biological targets, such as dopamine and serotonin receptors .

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions starting from basic building blocks like aminothiourea, carbon disulfide, and various aromatic or heteroaromatic halides. For instance, the synthesis of N,N-diphenyl-2-[4-(substituted phenyl)piperazin-1-yl]acetamides involves the formation of piperazine derivatives followed by acylation to introduce the acetamide functionality . Similarly, the synthesis of N-(arylpiperazinyl)acetamide derivatives is achieved through a series of reactions that establish the piperazine scaffold and the acetamide linkage .

Molecular Structure Analysis

The molecular structure of compounds containing piperazine and acetamide groups is characterized by the presence of a flexible piperazine ring that can adopt various conformations to fit into biological targets. The acetamide moiety often serves as a linker between the piperazine and other structural motifs, such as aromatic rings or heterocycles, which can enhance the compound's affinity for specific receptors .

Chemical Reactions Analysis

Compounds with piperazine and acetamide functionalities can undergo various chemical reactions. The piperazine ring can be further functionalized or substituted to modify the compound's pharmacological profile. The acetamide group can participate in reactions such as hydrolysis, which can affect the compound's stability and bioavailability .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds, such as solubility, melting point, and stability, are influenced by the nature of the substituents on the piperazine ring and the acetamide group. These properties are crucial for determining the compound's suitability as a drug candidate, including its absorption, distribution, metabolism, and excretion (ADME) profile .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperazine rings are often used in drugs that act on the central nervous system, while thiopyran rings are found in various natural products and pharmaceuticals.